2-(2,5-Difluorobenzenesulfonamido)benzoic acid
Description
“2-(2,5-Difluorobenzenesulfonamido)benzoic acid” is a chemical compound with the CAS Number: 749219-07-6 . It has a molecular weight of 313.28 and its IUPAC name is 2-{[(2,5-difluorophenyl)sulfonyl]amino}benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H9F2NO4S/c14-8-5-6-10(15)12(7-8)21(19,20)16-11-4-2-1-3-9(11)13(17)18/h1-7,16H,(H,17,18) . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Environmental Remediation and Monitoring
Research has focused on the remediation and monitoring of persistent environmental pollutants, including perfluorooctanesulfonic acid (PFOS) and perfluorooctanoic acid (PFOA). These studies are crucial for developing technologies to remove harmful compounds from water sources and for understanding their distribution and impact on ecosystems. Activated carbon and various adsorbents have shown promise in removing such substances from wastewater, highlighting the importance of finding effective methods for dealing with chemical pollutants (Espana, Mallavarapu, Naidu, & Naidu, 2015; Gagliano, Sgroi, Falciglia, Vagliasindi, & Roccaro, 2019).
Health and Environmental Impact
The presence of chemicals like benzoic acid in the environment and their effects on health have been studied, indicating their widespread use and potential impacts. Understanding the fate, bioaccumulation, and ecological risks of such compounds is vital for assessing their safety and environmental implications. This type of research informs regulatory practices and the development of safer chemical alternatives (Mao, Yang, Chen, Yu, & He, 2019; Liu & Mejia Avendaño, 2013).
Analytical and Synthetic Chemistry
Advances in the synthesis and functionalization of complex molecules are relevant to the broader field of chemical research, including the development of new pharmaceuticals and materials. Techniques for selectively functionalizing saturated C-H bonds with metalloporphyrin catalysts, for example, are critical for the creation of novel compounds with specific biological or physical properties, which could include derivatives of 2-(2,5-Difluorobenzenesulfonamido)benzoic acid (Che, Lo, Zhou, & Huang, 2011).
Properties
IUPAC Name |
2-[(2,5-difluorophenyl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO4S/c14-8-5-6-10(15)12(7-8)21(19,20)16-11-4-2-1-3-9(11)13(17)18/h1-7,16H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISPOPAJGXYBVHV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)NS(=O)(=O)C2=C(C=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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